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Compound of Interest

Compound Name: N-Chloro-N-methoxybenzamide

CAS No.: 112403-77-7

Cat. No.: B14318874

Get Quote

Identification & Chemical Structure
Property Detail

Chemical Name N-Chloro-N-methoxybenzamide

Synonyms
N-Chloro-N-methoxy-benzamide; N-chloro-N-

methoxyaminobenzoyl

Chemical Class Anomeric Amide / N-Halo-N-alkoxyamide

Molecular Formula C₈H₈ClNO₂

Molecular Weight 185.61 g/mol

Structure Ph-C(=O)-N(Cl)(OMe)

CAS Number
Research Grade / Non-Commercial (Analog:

33341-67-2 refers to ring-chlorinated isomer)

Core Chemical Logic
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This compound belongs to the class of anomeric amides, characterized by two electronegative

heteroatoms (Cl, O) bonded to the amide nitrogen.[1] This substitution pattern creates a

pyramidal nitrogen geometry and significantly destabilizes the N-Cl bond, making the

compound a potent electrophilic chlorinating agent and a direct-acting mutagen.

Hazard Identification (GHS & Mechanistic)
Health Hazards (The "Hidden" Danger)
Unlike standard amides, N-chloro-N-alkoxyamides possess unique toxicity profiles driven by

their reactivity with DNA.

Mutagenicity (Category 1B):

Mechanism:[1] These compounds are direct-acting mutagens (Ames positive in S.

typhimurium TA100 without S9 activation).[2] The N-Cl bond allows the molecule to act as

an electrophilic nitrenium ion equivalent or radical source, capable of

alkylating/chlorinating DNA bases (specifically Guanine N7).

Causality: The high energy of the N-Cl bond facilitates homolytic or heterolytic cleavage

under physiological conditions.

Skin/Eye Corrosion (Category 1B/1):

Releases active chlorine (Cl⁺) and hydrochloric acid (HCl) upon contact with moisture in

mucous membranes.

Acute Toxicity:

Potent oxidizer.[3] Harmful if swallowed or inhaled due to oxidative stress and chlorination

of cellular proteins.

Physical Hazards
Thermal Instability: The compound is thermally labile. Decomposition can occur at ambient

temperatures, potentially releasing Cl₂ gas or rearranging violently.

Oxidizing Solid: May intensify fire; oxidizer.
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Synthesis & In-Situ Generation Protocol
Because this reagent is often prepared fresh to avoid instability issues, the synthesis itself is a

critical safety control point.

Standard Protocol: Chlorination of N-methoxybenzamide.

Reagents: N-Methoxybenzamide (Substrate), tert-Butyl Hypochlorite (tBuOCl - Chlorinating

agent).

Solvent: Diethyl ether or Dichloromethane (Anhydrous).

Conditions: Strictly < 0°C (typically -33°C to -10°C) under Argon/Nitrogen.

Quenching: Reductive quench (Sodium Thiosulfate).

DOT Diagram: Synthesis & Decomposition Pathway
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Figure 1: Synthesis pathway showing critical dependence on temperature and light exclusion to

prevent decomposition.

Handling & Storage Controls
Storage Requirements

Temperature: Store at -20°C or below.

Atmosphere: Store under inert gas (Argon/Nitrogen). Moisture triggers hydrolysis to HOCl.
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Container: Amber glass vials (Light sensitive). Do not use metal spatulas (potential for

catalytic decomposition).

Personal Protective Equipment (PPE)
Respiratory: Work strictly within a fume hood. If handling solids outside a hood, use a full-

face respirator with acid gas/organic vapor cartridges.

Hands: Double-gloving (Nitrile) is recommended. The compound can penetrate thin rubber.

Eyes: Chemical splash goggles. Face shield if scaling up (>1g).

Emergency Response & Disposal
Spill / Exposure

Skin Contact: Immediate flush with water for 15 minutes.[4] Treat as a chemical burn

(Hydrochloric acid generation).

Spill Cleanup: Do not absorb with paper towels (fire risk due to oxidation).

Protocol: Cover spill with solid Sodium Thiosulfate or Sodium Bisulfite (weak reducing

agents) to quench active chlorine. Dilute with water, then absorb with vermiculite.

Disposal
Quenching: Never dispose of the active N-chloro compound directly.

Method: Dissolve in a solvent (e.g., dichloromethane) and slowly add a saturated solution of

Sodium Thiosulfate until starch-iodide paper shows no blue color (oxidizer destroyed).

Dispose of the organic layer as halogenated waste.

DOT Diagram: Safe Handling Workflow
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Figure 2: Operational workflow emphasizing the visual check for decomposition and mandatory

reductive quench.

Physical & Chemical Properties (Summary)
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Parameter Value / Observation

Physical State Solid (low melting) or Oil (depending on purity)

Color
Colorless to pale yellow (Yellowing indicates Cl₂

release)

Solubility
Soluble in CH₂Cl₂, CHCl₃, Et₂O. Decomposes in

H₂O/Alcohols.

Reactivity
Reacts violently with strong reducing agents,

amines, and metallic powders.

Stability Unstable > 0°C. Photolabile (Light sensitive).

References
Shtamburg, V. G., et al. (2012).[5] The properties and structure of N-chloro-N-methoxy-4-

nitrobenzamide. Mendeleev Communications.[5] Link[1][5]

Glover, S. A., et al. (2003).[6] Mutagenicity and DNA damage studies of N-acyloxy-N-

alkoxyamides--the role of electrophilic nitrogen. Organic & Biomolecular Chemistry. Link

Glover, S. A. (1998).[5] A Comparison of the Reactivity and Mutagenicity of N-(Benzoyloxy)-

N-(benzyloxy)benzamides. Journal of Organic Chemistry. Link

Kawase, M., et al. (2007). Electrophilic aromatic substitution with N-methoxy-N-acylnitrenium

ions generated from N-chloro-N-methoxy amides. Journal of Organic Chemistry. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

2. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubs.acs.org/doi/abs/10.1021/jo9521817
https://pubs.acs.org/doi/abs/10.1021/jo9521817
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.mencom.2012.05.019
https://fileserver-az.core.ac.uk/download/pdf/162876287.pdf
https://pubs.acs.org/doi/abs/10.1021/jo9521817
https://pubmed.ncbi.nlm.nih.gov/12945693/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F12945693%2F
https://pubs.acs.org/doi/abs/10.1021/jo9521817
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1021%2Fjo980863z
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjo0620836
https://www.benchchem.com/product/b14318874?utm_src=pdf-custom-synthesis#bc-rfq
https://fileserver-az.core.ac.uk/download/pdf/162876287.pdf
https://www.researchgate.net/publication/11917853_Mutagenicity_of_electrophilic_N-acyloxy-N-alkoxyamides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14318874?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. tert-Butyl Hypochlorite [organic-chemistry.org]

4. fishersci.co.uk [fishersci.co.uk]

5. pubs.acs.org [pubs.acs.org]

6. Mutagenicity and DNA damage studies of N-acyloxy-N-alkoxyamides--the role of
electrophilic nitrogen - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Safety & Reactivity Profile of N-
Chloro-N-methoxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14318874/docs#technical-guide-safety-reactivity-
profile-of-n-chloro-n-methoxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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